Cas no 1351609-04-5 (3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate)

3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate structure
1351609-04-5 structure
Product Name:3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
CAS No:1351609-04-5
MF:C21H22N2O5
MW:382.409785747528
CID:6564687
PubChem ID:71794252
Update Time:2024-01-13

3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
    • VU0541299-1
    • 3-(benzo[d][1,3]dioxole-5-carboxamido)cyclohexyl phenylcarbamate
    • CHEMBL5017983
    • 1351609-04-5
    • F6250-0048
    • [3-(1,3-benzodioxole-5-carbonylamino)cyclohexyl] N-phenylcarbamate
    • AKOS024544707
    • Inchi: 1S/C21H22N2O5/c24-20(14-9-10-18-19(11-14)27-13-26-18)22-16-7-4-8-17(12-16)28-21(25)23-15-5-2-1-3-6-15/h1-3,5-6,9-11,16-17H,4,7-8,12-13H2,(H,22,24)(H,23,25)
    • InChI Key: FSCGEIDJMRWQSY-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

  • Exact Mass: 382.15287181g/mol
  • Monoisotopic Mass: 382.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 85.9Ų

3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Pricemore >>

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